Cas no 1391004-00-4 (7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1391004-00-4
• MF: C₁₁H₁₀F₃NO₂
• MW: 245.197813510895
• CID: 6104132
• PubChem ID: 17952252
• Update Time: 2025-06-11

7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-(trifluoromethyl)-
• GWYKIZSCQOMANG-UHFFFAOYSA-N
• EN300-1124500
• 1391004-00-4
• SCHEMBL5335409

• Inchi： 1S/C11H10F3NO2/c12-11(13,14)8-2-1-6-4-9(10(16)17)15-5-7(6)3-8/h1-3,9,15H,4-5H2,(H,16,17)
• InChI Key： GWYKIZSCQOMANG-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C(F)(F)F)=C2)CC(C(O)=O)N1

Computed Properties

• Exact Mass: 245.06636305g/mol
• Monoisotopic Mass: 245.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 353.0±42.0 °C(Predicted)
• pka: 2.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Recent Advances in the Study of 7-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1391004-00-4)

The compound 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1391004-00-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.

Recent studies have highlighted the versatility of 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid as a key intermediate in the synthesis of bioactive molecules. The trifluoromethyl group at the 7-position enhances the compound's metabolic stability and lipophilicity, making it an attractive scaffold for drug development. Researchers have successfully employed this compound in the synthesis of novel inhibitors targeting various enzymes, including proteases and kinases, which are implicated in diseases such as cancer and neurodegenerative disorders.

One of the most notable advancements is the application of 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional small molecules, but the rigid yet flexible structure of this compound has shown promise in disrupting specific PPIs involved in pathological processes. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating PPIs related to inflammatory pathways, suggesting potential applications in autoimmune diseases.

In addition to its role in drug discovery, this compound has also been explored for its utility in chemical biology tools. For instance, it has been incorporated into fluorescent probes and affinity tags to study enzyme activity and protein localization in live cells. These applications leverage the compound's stability and compatibility with bioorthogonal chemistry, enabling researchers to gain deeper insights into cellular processes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. Ongoing research is focused on improving bioavailability and reducing off-target effects through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1391004-00-4) represents a valuable scaffold in medicinal chemistry and chemical biology. Its unique properties and diverse applications underscore its potential as a cornerstone for future drug discovery and biological research. Continued exploration of this compound and its derivatives is likely to yield significant breakthroughs in the treatment of complex diseases.